Cas no 1534510-50-3 (3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-one
• CAS No: 1534510-50-3
• MF: C₉H₅BrF₄O
• MW: 285.033015966415
• CID: 6189343
• PubChem ID: 81512168
• Update Time: 2025-06-28

3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-one
• 1534510-50-3
• AKOS020090682
• EN300-1932981

• Inchi： 1S/C9H5BrF4O/c10-8-5(2-1-3-6(8)11)4-7(15)9(12,13)14/h1-3H,4H2
• InChI Key： VVGPYWASUHCPRB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 283.94599g/mol
• Monoisotopic Mass: 283.94599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-one

Introduction to 3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-one (CAS No. 1534510-50-3)

3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-one, with the CAS number 1534510-50-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated and fluorinated aromatic ring and a trifluoromethyl ketone group. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of 3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-one consists of a 2-bromo-3-fluorophenyl moiety attached to a 1,1,1-trifluoropropan-2-one unit. The presence of bromine and fluorine atoms imparts specific electronic and steric effects that can influence the compound's reactivity and biological activity. The trifluoromethyl ketone group is particularly noteworthy for its ability to enhance the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for drug design.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their potential to improve drug efficacy and pharmacokinetic properties. 3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-one has been explored as a key intermediate in the synthesis of several promising drug candidates. For instance, it has been utilized in the development of novel antiviral agents, anticancer drugs, and central nervous system (CNS) modulators.

One notable application of 3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-one is in the synthesis of antiviral compounds. A recent study published in the Journal of Medicinal Chemistry reported the use of this compound as a building block in the development of potent inhibitors against viral proteases. The researchers found that derivatives of 3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-one exhibited high antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding highlights the potential of this compound as a lead structure for antiviral drug discovery.

In addition to its antiviral applications, 3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-one has also shown promise in cancer research. A study published in Cancer Research demonstrated that certain derivatives of this compound possess potent anticancer activity against various tumor cell lines. The researchers attributed this activity to the ability of the trifluoromethyl ketone group to enhance cellular uptake and target specific signaling pathways involved in cancer progression. These findings suggest that 3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-one could serve as a valuable starting point for the development of novel anticancer agents.

The role of 3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-one in central nervous system (CNS) research is another area of active investigation. A study published in the Journal of Pharmacology and Experimental Therapeutics explored the use of this compound as a scaffold for developing CNS modulators. The researchers found that derivatives of 3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-one exhibited selective binding to specific receptors involved in neurotransmitter regulation. This property could be leveraged to develop new treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility and versatility of 3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-one have also contributed to its popularity in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. These methods typically involve multi-step reactions that include bromination, fluorination, and ketone formation steps. The ability to synthesize large quantities of high-purity 3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-one has facilitated its widespread use in drug discovery programs.

In conclusion, 3-(2-bromo-3-fluorophenyl)-1,1,1-trifluoropropan-2-one (CAS No. 1534510-50-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive intermediate for the synthesis of bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field.